Cas no 396724-33-7 (N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-phenylacetamide)

N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-phenylacetamide structure
396724-33-7 structure
Product Name:N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-phenylacetamide
CAS No:396724-33-7
MF:C21H21N3OS
MW:363.47594332695
CID:5922712
PubChem ID:5142433
Update Time:2025-10-29

N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-(2,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-2-phenylacetamide
    • Benzeneacetamide, N-[2-(2,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-
    • N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide
    • SCHEMBL4872848
    • HMS1477H20
    • ChemDiv3_001582
    • IDI1_020548
    • AKOS024599816
    • F0778-0412
    • EU-0006263
    • N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide
    • SR-01000445295
    • 396724-33-7
    • SR-01000445295-1
    • N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-phenylacetamide
    • N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-phenylacetamide
    • Inchi: 1S/C21H21N3OS/c1-14-8-9-19(15(2)10-14)24-21(17-12-26-13-18(17)23-24)22-20(25)11-16-6-4-3-5-7-16/h3-10H,11-13H2,1-2H3,(H,22,25)
    • InChI Key: QUARCQAGGNKQGT-UHFFFAOYSA-N
    • SMILES: C1(CC(NC2N(C3=CC=C(C)C=C3C)N=C3CSCC3=2)=O)=CC=CC=C1

Computed Properties

  • Exact Mass: 363.14053348g/mol
  • Monoisotopic Mass: 363.14053348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 72.2Ų

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 616.6±55.0 °C(Predicted)
  • pka: 14.00±0.20(Predicted)

N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-phenylacetamide Pricemore >>

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Additional information on N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-phenylacetamide

Recent Advances in the Study of N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-phenylacetamide (CAS: 396724-33-7)

The compound N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-phenylacetamide (CAS: 396724-33-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thienopyrazole scaffold, has demonstrated promising pharmacological properties, particularly in the context of targeted therapy and drug development. Recent studies have explored its potential as a modulator of key biological pathways, with a focus on its structural activity relationship (SAR) and therapeutic applications.

One of the most notable findings in recent literature is the compound's interaction with specific protein kinases, which play a critical role in cellular signaling and disease progression. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms of 396724-33-7 with these kinases. These studies reveal that the compound exhibits high selectivity and affinity, making it a viable candidate for further development as a kinase inhibitor. Additionally, in vitro and in vivo assays have confirmed its efficacy in suppressing tumor growth in certain cancer models, highlighting its potential as an anticancer agent.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 396724-33-7 have provided insights into its bioavailability and metabolic stability. Recent preclinical trials have demonstrated favorable absorption and distribution profiles, with minimal off-target effects. However, challenges remain in optimizing its solubility and reducing potential hepatotoxicity, which are critical for advancing the compound to clinical trials. Researchers are currently exploring structural modifications and formulation strategies to address these limitations while preserving its therapeutic efficacy.

In addition to its anticancer potential, emerging studies suggest that 396724-33-7 may also have applications in treating inflammatory and neurodegenerative diseases. Preliminary data indicate its ability to modulate inflammatory cytokines and protect neuronal cells from oxidative stress. These findings open new avenues for repurposing the compound in diverse therapeutic areas, although further validation is required to confirm these effects in more complex biological systems.

The synthesis and scalable production of 396724-33-7 have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, leveraging green chemistry principles to minimize environmental impact. These advancements are crucial for ensuring a sustainable supply chain as the compound progresses through the drug development pipeline. Collaborative efforts between academia and industry are expected to accelerate its translation from bench to bedside.

In conclusion, N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-phenylacetamide (396724-33-7) represents a promising candidate in the realm of targeted therapeutics. Its multifaceted pharmacological properties, coupled with ongoing optimization efforts, position it as a compound of high interest for future research and development. Continued exploration of its mechanisms and applications will be essential to fully realize its therapeutic potential.

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